3-(3-methyl-2-thienyl)-5-{[(pyridin-2-ylmethyl)amino]sulfonyl}benzoic acid

• IUPAC Name: 3-(3-methylthiophen-2-yl)-5-(pyridin-2-ylmethylsulfamoyl)benzoic acid
• InChI: InChI=1S/C18H16N2O4S2/c1-12-5-7-25-17(12)13-8-14(18(21)22)10-16(9-13)26(23,24)20-11-15-4-2-3-6-19-15/h2-10,20H,11H2,1H3,(H,21,22)
• InChI Key: SHPCYUCGDBVBFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C2=CC(=CC(=C2)S(=O)(=O)NCC3=CC=CC=N3)C(=O)O
• Molecular Formula: C18H16N2O4S2
• Molecular Weight: 388.5 g/mol

Description

3-(3-methyl-2-thienyl)-5-{[(pyridin-2-ylmethyl)amino]sulfonyl}benzoic acid, also known as MTSEA-biotin, is a chemical compound that is widely used in scientific research for its ability to modify proteins. It is a sulfhydryl-reactive compound that can covalently modify cysteine residues in proteins, leading to changes in their function and activity. In

Scientific Research Applications

3-(3-methyl-2-thienyl)-5-{[(pyridin-2-ylmethyl)amino]sulfonyl}benzoic acid is widely used in scientific research for its ability to modify proteins. It can be used to study the function and activity of specific proteins by covalently modifying cysteine residues in their active sites. This modification can lead to changes in protein activity, stability, and interactions with other proteins. This compound has been used in a wide range of research areas, including biochemistry, molecular biology, cell biology, and neuroscience.

Mechanism of Action

3-(3-methyl-2-thienyl)-5-{[(pyridin-2-ylmethyl)amino]sulfonyl}benzoic acid is a sulfhydryl-reactive compound that can covalently modify cysteine residues in proteins. It reacts with the thiol group of cysteine residues to form a disulfide bond, which can lead to changes in protein function and activity. The modification can also affect the protein's ability to interact with other proteins or molecules.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It can modulate the activity of enzymes, ion channels, and transporters by modifying cysteine residues in their active sites. It can also affect protein-protein interactions and signaling pathways. In addition, this compound has been used to study the structure and function of membrane proteins, including ion channels and transporters.

Advantages and Limitations for Lab Experiments

3-(3-methyl-2-thienyl)-5-{[(pyridin-2-ylmethyl)amino]sulfonyl}benzoic acid has several advantages for lab experiments. It is a relatively small molecule that can easily penetrate cell membranes and react with intracellular proteins. It is also a reversible modifier, which allows for the study of dynamic changes in protein function and activity. However, this compound has some limitations. It can react with other nucleophiles in addition to cysteine residues, which can lead to non-specific modifications. It can also be toxic to cells at high concentrations.

Future Directions

There are several future directions for research on 3-(3-methyl-2-thienyl)-5-{[(pyridin-2-ylmethyl)amino]sulfonyl}benzoic acid. One area of interest is the development of more selective modifiers that can target specific cysteine residues in proteins. Another area of interest is the development of this compound derivatives that can be used for imaging or drug delivery. Finally, there is a need for more studies on the physiological effects of this compound and its potential use as a therapeutic agent.
Conclusion
This compound is a sulfhydryl-reactive compound that is widely used in scientific research for its ability to modify proteins. It has been used to study the function and activity of specific proteins in a wide range of research areas. This compound has several advantages for lab experiments, but also has some limitations. There are several future directions for research on this compound, including the development of more selective modifiers and the study of its physiological effects.

Synthesis Methods

3-(3-methyl-2-thienyl)-5-{[(pyridin-2-ylmethyl)amino]sulfonyl}benzoic acid can be synthesized using a multi-step process that involves the reaction of 3-methyl-2-thiophenecarboxylic acid with thionyl chloride to form 3-methyl-2-thienyl chloride. This intermediate is then reacted with 5-amino-2-(pyridin-2-yl)benzoic acid to form 3-(3-methyl-2-thienyl)-5-(pyridin-2-ylmethylamino)benzoic acid. Finally, this compound is treated with sulfonyl chloride to form this compound.